2,3-dihydro-2-oxo-1H-benzimidazol-1-ylcarbonyl chloride

• CAS RN: 65657-53-6
• Molecular Formula: C8H5ClN2O2
• Molecular Weight: 196.59 g/mol
• IUPAC Name: 2-oxo-3H-benzimidazole-1-carbonyl chloride
• InChI: InChI=1S/C8H5ClN2O2/c9-7(12)11-6-4-2-1-3-5(6)10-8(11)13/h1-4H,(H,10,13)
• InChI Key: WPWFNAFNXXIJRV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=O)N2C(=O)Cl

Description

2,3-dihydro-2-oxo-1H-benzimidazol-1-ylcarbonyl chloride is a useful research compound. Its molecular formula is C8H5ClN2O2 and its molecular weight is 196.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

It was prepared by suspending 5 g of 2,3-dihydro-1H-benzimidazole-2-one in 200 ml of distilled tetrahydrofuran and by adding 13.5 ml of trichloromethylchloroformate. The reaction mixture was refluxed for 3 hrs until a clear solution was obtained. After cooling the separated solid was removed by filtration and after concentration to dryness of the mother liquors 6.5 g of the title compound were obtained.

Synthesis routes and methods II

Procedure details

To a 1 L, 3-neck round bottom flask fitted with a thermometer, condenser, and an addition funnel was placed 2-hydroxybenzimidazole (36.9 g, 275 mmol), 275 mg of activated charcoal, and 750 mL of dry tetrahydrofuran. The bis(trichloromethyl)carbonate (36.3 g, 122 mmol), dissolved in 100 mL of tetrahydrofuran, was added dropwise at room temperature. The addition funnel was replaced with a gas outlet tube that was dipped into an aqueous concentrated ammonium hydroxide trap. The mixture was heated at reflux for about 18 hours. The solids which formed were filtered and the filtrate was evaporated under reduced pressure to give 61.64 g of a white solid which was used in subsequent reactions without further purification. Yield: >100%.